magainin 1 peptide, Xenopus

• IUPAC Name: (4S)-4-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[2-[[(2S,3S)-2-[(2-aminoacetyl)amino]-3-methylpentanoyl]amino]acetyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-hydroxypropanoyl]amino]propanoyl]amino]acetyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]acetyl]amino]hexanoyl]amino]propanoyl]amino]-3-phenylpropanoyl]amino]-3-methylbutanoyl]amino]acetyl]amino]-5-[[(2S,3S)-1-[[(2S)-1-[[(2S)-6-amino-1-[[(1S)-1-carboxy-2-hydroxyethyl]amino]-1-oxohexan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C112H177N29O28S/c1-12-65(7)93(139-86(144)54-117)110(166)122-59-89(147)128-75(39-25-29-46-115)100(156)135-81(51-70-33-19-15-20-34-70)105(161)133-79(49-63(3)4)104(160)136-83(53-72-55-118-62-123-72)106(162)137-84(60-142)108(164)124-67(9)95(151)119-56-87(145)127-74(38-24-28-45-114)99(155)134-80(50-69-31-17-14-18-32-69)97(153)120-57-88(146)126-73(37-23-27-44-113)98(154)125-68(10)96(152)132-82(52-71-35-21-16-22-36-71)107(163)140-92(64(5)6)109(165)121-58-90(148)129-77(41-42-91(149)150)103(159)141-94(66(8)13-2)111(167)131-78(43-48-170-11)102(158)130-76(40-26-30-47-116)101(157)138-85(61-143)112(168)169/h14-22,31-36,55,62-68,73-85,92-94,142-143H,12-13,23-30,37-54,56-61,113-117H2,1-11H3,(H,118,123)(H,119,151)(H,120,153)(H,121,165)(H,122,166)(H,124,164)(H,125,154)(H,126,146)(H,127,145)(H,128,147)(H,129,148)(H,130,158)(H,131,167)(H,132,152)(H,133,161)(H,134,155)(H,135,156)(H,136,160)(H,137,162)(H,138,157)(H,139,144)(H,140,163)(H,141,159)(H,149,150)(H,168,169)/t65-,66-,67-,68-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,92-,93-,94-/m0/s1
• InChI Key: OFIZOVDANLLTQD-ZVNXOKPXSA-N
• Canonical SMILES: CCC(C)C(C(=O)NCC(=O)NC(CCCCN)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC(C)C)C(=O)NC(CC2=CN=CN2)C(=O)NC(CO)C(=O)NC(C)C(=O)NCC(=O)NC(CCCCN)C(=O)NC(CC3=CC=CC=C3)C(=O)NCC(=O)NC(CCCCN)C(=O)NC(C)C(=O)NC(CC4=CC=CC=C4)C(=O)NC(C(C)C)C(=O)NCC(=O)NC(CCC(=O)O)C(=O)NC(C(C)CC)C(=O)NC(CCSC)C(=O)NC(CCCCN)C(=O)NC(CO)C(=O)O)NC(=O)CN
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)NCC(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC2=CN=CN2)C(=O)N[C@@H](CO)C(=O)N[C@@H](C)C(=O)NCC(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)NCC(=O)N[C@@H](CCCCN)C(=O)N[C@@H](C)C(=O)N[C@@H](CC4=CC=CC=C4)C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CO)C(=O)O)NC(=O)CN
• Molecular Formula: C112H177N29O28S
• Molecular Weight: 2409.8 g/mol
• CAS RN: 108433-99-4

Description

Magainin 1 is a 23 amino acid amphipathic cationic peptide with broad-spectrum antimicrobial activities. It was originally extracted from the skin of the African clawed frog Xenopus laevis. The sequence of magainin is H-Gly-Ile-Gly-Lys-Phe-Leu-His-Ser-Ala-Lys-Lys-Phe-Gly-Lys-Ala-Phe-Val-Gly-Glu-Ile-Met-Asn-Ser-OH.

Synthesis Analysis

Magainins, including magainin 1, are synthesized by the method of simultaneous multiple peptide synthesis (SMPS). This method was used to examine the effects of omitting individual amino acids on antimicrobial activity.

Chemical Reactions Analysis

Magainin 1 exhibits antibiotic activity against numerous Gram-negative and Gram-positive bacteria. It also induces osmotic lysis of protozoa.

Physical And Chemical Properties Analysis

Magainin 1 has pore-forming properties in planar lipid bilayers. The channel current conductance of magainin 1 was measured, and the pore size and the number of assembling monomers in magainin pores in mammalian and bacterial model membranes were determined.

Scientific Research Applications

• Antimicrobial Activity

  • Field : Microbiology
  • Application : Magainin peptides have broad-spectrum antimicrobial activity. They inhibit the growth of numerous species of bacteria and fungi and induce osmotic lysis of protozoa.
  • Method : The peptides are water soluble, nonhemolytic at their effective antimicrobial concentrations, and potentially amphiphilic.
  • Results : The peptides have been shown to be effective in inhibiting the growth of various microorganisms.

• Antifungal Activity

  • Field : Mycology
  • Application : Magainin-1 presents an antifungal activity against some pathogens such as Candida Albicans.
  • Method : The method of application is not specified in the source.
  • Results : The antifungal activity of magainin-1 against Candida Albicans is 4.15 uM.

• Inducing Apoptosis in Leukemia Cells

  • Field : Oncology
  • Application : Magainin-1 can induce apoptosis of some leukemia cells.
  • Method : The method of application is not specified in the source.
  • Results : It has been shown that magainin-1 can induce apoptosis of some leukemia cells at a concentration of 10 to 50 nM.

• Pore-forming Properties

  • Field : Biophysics
  • Application : This study describes the pore-forming properties of magainin 1 in planar lipid bilayers.
  • Method : These bilayers were prepared by the droplet contact method, which was executed on a microfabricated device for a high-throughput study.
  • Results : The channel current conductance of magainin 1 was measured, determining the pore size and the number of assembling monomers in magainin pores in mammalian and bacterial model membranes.

• Antiviral Activity

  • Field : Virology
  • Application : Magainin-1 has shown activity against a wide range of micro-organisms including viruses such as HSV-1 and HSV-2.
  • Method : The method of application is not specified in the source.
  • Results : The antiviral activity of magainin-1 against HSV-1 and HSV-2 is not quantitatively specified in the source.

• Antiparasitic Activity

  • Field : Parasitology
  • Application : Magainins are peptide antibiotics with antibacterial and antiparasitic activities.
  • Method : The method of application is not specified in the source.
  • Results : The antiparasitic activity of magainin-1 is not quantitatively specified in the source.

• Antimicrobial Effects on Mycoplasma pneumoniae

  • Field : Microbiology
  • Application : Magainin-1 has shown antimicrobial effects on Mycoplasma pneumoniae, which also exhibits antimicrobial resistance (AMR).
  • Method : The method of application is not specified in the source.
  • Results : Three synthesised AMPs, namely 17base-Ac 6 c, 17base-Hybrid, and Block, had anti-Mycoplasma pneumoniae effect at 8–30 μM.

• Cytotoxic to Cancer Cells

  • Field : Oncology
  • Application : Magainin-1 may also be cytotoxic to cancer cells.
  • Method : The method of application is not specified in the source.
  • Results : The cytotoxic effects of magainin-1 on cancer cells are not quantitatively specified in the source.

Future Directions

Magainins, including magainin 1, are a promising candidate for a new antibiotic of therapeutic value. They have been studied for their potential applications in treating systemic Escherichia coli infections and malignant melanoma and ovarian cancer cells in mouse models.